Cas no 100523-79-3 (Hexanoic acid, 5-mercapto-)
Hexanoic acid, 5-mercapto- structure
Product Name:Hexanoic acid, 5-mercapto-
CAS No:100523-79-3
MF:C6H12O2S
MW:148.223280906677
CID:1126016
PubChem ID:20837854
Update Time:2025-04-20
Hexanoic acid, 5-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 5-mercapto-
- 5-sulfanylhexanoic acid
- 5-Mercaptohexanoic acid
- SCHEMBL868777
- DTXSID50610017
- 100523-79-3
- AKOS006382246
-
- Inchi: 1S/C6H12O2S/c1-5(9)3-2-4-6(7)8/h5,9H,2-4H2,1H3,(H,7,8)
- InChI Key: YMWIFMOWFYNQMF-UHFFFAOYSA-N
- SMILES: SC(C)CCCC(=O)O
Computed Properties
- Exact Mass: 148.05586
- Monoisotopic Mass: 148.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 93.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 37.3
Hexanoic acid, 5-mercapto- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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